Cas no 160790-11-4 (Cyclohexanecarboxylicacid, 1-[(4-chlorophenyl)sulfonyl]-, 1-methylethyl ester)
160790-11-4 structure
Product Name:Cyclohexanecarboxylicacid, 1-[(4-chlorophenyl)sulfonyl]-, 1-methylethyl ester
CAS No:160790-11-4
MF:C16H21ClO4S
MW:344.853543043137
CID:140551
PubChem ID:178044
Update Time:2025-04-19
Cyclohexanecarboxylicacid, 1-[(4-chlorophenyl)sulfonyl]-, 1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylicacid, 1-[(4-chlorophenyl)sulfonyl]-, 1-methylethyl ester
- Cyclohexanecarboxylic acid, 1-((4-chlorophenyl)sulfonyl)-, 1-methylethyl ester
- propan-2-yl 1-(4-chlorophenyl)sulfonylcyclohexane-1-carboxylate
- 160790-11-4
- DTXSID40166997
-
- Inchi: 1S/C16H21ClO4S/c1-12(2)21-15(18)16(10-4-3-5-11-16)22(19,20)14-8-6-13(17)7-9-14/h6-9,12H,3-5,10-11H2,1-2H3
- InChI Key: LPNYLIOTPZRXMH-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)S(C1(C(=O)OC(C)C)CCCCC1)(=O)=O
Computed Properties
- Exact Mass: 344.08503
- Monoisotopic Mass: 344.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 481
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 68.8Ų
Experimental Properties
- Density: 1.253
- Boiling Point: 470°C at 760 mmHg
- Flash Point: 238°C
- Refractive Index: 1.541
- PSA: 60.44
Cyclohexanecarboxylicacid, 1-[(4-chlorophenyl)sulfonyl]-, 1-methylethyl ester Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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